Cas no 67685-04-5 (3-Methoxy-4-2-(vinyloxy)ethoxybenzaldehyde)

• Product Name: 3-Methoxy-4-2-(vinyloxy)ethoxybenzaldehyde
• CAS No: 67685-04-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD20525002
• CID: 4136673
• PubChem ID: 12437015
• Update Time: 2025-05-21

3-Methoxy-4-2-(vinyloxy)ethoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[2-(ethenyloxy)ethoxy]-3-methoxy-
• 3-methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde
• MFCD20525002
• 67685-04-5
• LS-08947
• CS-0359890
• 4-[2-(ETHENYLOXY)ETHOXY]-3-METHOXYBENZALDEHYDE
• 3-Methoxy-4-(2-(vinyloxy)ethoxy)benzaldehyde
• SCHEMBL16134409
• 4-(2-ethenoxyethoxy)-3-methoxybenzaldehyde
• AKOS015998439
• H35524
• ALBB-026323
• 3-Methoxy-4-2-(vinyloxy)ethoxybenzaldehyde

• MDL： MFCD20525002
• Inchi： 1S/C12H14O4/c1-3-15-6-7-16-11-5-4-10(9-13)8-12(11)14-2/h3-5,8-9H,1,6-7H2,2H3
• InChI Key： VEVUZCITDVOHQG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCOC=C)C(OC)=C1

Computed Properties

• Exact Mass: 222.08920892Da
• Monoisotopic Mass: 222.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Methoxy-4-2-(vinyloxy)ethoxybenzaldehyde

Research Brief on 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde (CAS: 67685-04-5) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde (CAS: 67685-04-5) is a synthetic organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This aldehyde derivative, characterized by its methoxy and vinyloxyethoxy functional groups, serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and functional materials. Recent studies have explored its utility in click chemistry reactions, polymer synthesis, and as a building block for bioactive compounds, highlighting its importance in modern chemical research.

In the context of drug discovery, 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde has been employed as a precursor for the synthesis of various heterocyclic compounds with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel benzofuran derivatives, which exhibited promising anti-inflammatory and antioxidant properties. The compound's unique structure allows for efficient conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced biological activities. Furthermore, its vinyloxy group provides a handle for further functionalization through thiol-ene click chemistry, making it particularly valuable in combinatorial chemistry approaches.

Material science applications of 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde have also been extensively investigated. Researchers have utilized this compound as a monomer for the synthesis of functional polymers with stimuli-responsive properties. A recent breakthrough published in ACS Applied Materials & Interfaces (2024) described its incorporation into smart hydrogel systems that exhibit temperature- and pH-dependent swelling behavior, with potential applications in controlled drug delivery systems. The compound's ability to participate in both radical polymerization and condensation reactions makes it particularly versatile for creating advanced materials with tailored properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde. A 2024 study in Green Chemistry reported an improved catalytic process using recyclable palladium nanoparticles, achieving higher yields (85-92%) with reduced environmental impact compared to traditional methods. This development is particularly significant given the growing demand for this intermediate in both academic and industrial settings. The study also highlighted the compound's stability under various conditions, making it suitable for large-scale production and storage.

In biological evaluations, derivatives of 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde have shown interesting interactions with various cellular targets. Research published in Bioorganic & Medicinal Chemistry Letters (2023) identified several analogs that displayed selective inhibition of specific kinase enzymes involved in inflammatory pathways. The compound's scaffold appears to offer an optimal balance between lipophilicity and hydrogen bonding capacity, contributing to its favorable pharmacokinetic properties. These findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis and certain cancers, though further preclinical studies are needed to fully evaluate their efficacy and safety profiles.

The future research directions for 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde appear promising, with several ongoing studies exploring its use in photopharmacology and targeted drug delivery systems. Its structural features make it amenable to modifications that can introduce light-responsive elements, enabling spatiotemporal control of drug activity. Additionally, the compound's compatibility with bioconjugation techniques suggests potential applications in antibody-drug conjugates and other targeted therapies. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, 3-Methoxy-4-[2-(vinyloxy)ethoxy]benzaldehyde is likely to remain an important tool in chemical biology and pharmaceutical research for years to come.